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Compound of Interest

Compound Name: CRANAD-28

Cat. No.: B15599332 Get Quote

For researchers, scientists, and drug development professionals utilizing the fluorescent probe

CRANAD-28, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While specific disposal instructions from a manufacturer's Safety

Data Sheet (SDS) are not readily available in public domains, the precautionary principle

dictates that this compound should be treated as a hazardous chemical waste. This guide

provides essential, step-by-step information for the safe handling and disposal of CRANAD-28,

grounded in established laboratory safety protocols.

Key Data and Safety Profile of CRANAD-28
The following table summarizes the known physicochemical properties and safety information

for CRANAD-28. Due to the limited publicly available hazard data, it is imperative to handle this

compound with a high degree of caution.
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Property Value Safety Precaution/Note

Chemical Name

1,7-Bis(5-methyl-1-phenyl-1H-

pyrazol-4-yl)hepta-1,6-diene-

3,5-dione-difluoroboron

CAS Number 1623747-97-6
For research use only. Not for

human or veterinary use.

Appearance Solid (Orange to red)[1] Avoid dust formation.[2]

Molecular Formula C27H23BF2N4O2

Molecular Weight 484.3 g/mol [1][3]

Solubility
5 mg/mL in DMSO (with

ultrasonic and warming)[1]

Use freshly opened DMSO as

it is hygroscopic.[1]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months[1]

Store in a dry, cool, and well-

ventilated place.[2]

Toxicity

Low toxicity has been noted in

the context of in vivo imaging.

[4][5]

Should be considered

hazardous until

comprehensive data is

available.[6]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, suitable

respirator.[2]

Handle in accordance with

good industrial hygiene and

safety practices.[2]

Experimental Protocol: Disposal of Solid CRANAD-
28 Waste
This protocol outlines the detailed methodology for the safe disposal of solid CRANAD-28
waste, including unused product and contaminated materials.

Materials:

Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/cranad-28.html
https://www.targetmol.com/attachment/sds/C6B6B655-FDA6-4898-AA4F-A64102A8A53E/T31091
https://www.medchemexpress.com/cranad-28.html
https://www.caymanchem.com/product/19816/cranad-28
https://www.medchemexpress.com/cranad-28.html
https://www.medchemexpress.com/cranad-28.html
https://www.medchemexpress.com/cranad-28.html
https://www.targetmol.com/attachment/sds/C6B6B655-FDA6-4898-AA4F-A64102A8A53E/T31091
https://www.mdpi.com/1420-3049/25/4/863
https://pubmed.ncbi.nlm.nih.gov/32079064/
https://cdn.caymanchem.com/cdn/insert/19814.pdf
https://www.targetmol.com/attachment/sds/C6B6B655-FDA6-4898-AA4F-A64102A8A53E/T31091
https://www.targetmol.com/attachment/sds/C6B6B655-FDA6-4898-AA4F-A64102A8A53E/T31091
https://www.benchchem.com/product/b15599332?utm_src=pdf-body
https://www.benchchem.com/product/b15599332?utm_src=pdf-body
https://www.benchchem.com/product/b15599332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous waste container (sealable, clearly labeled).

Hazardous waste labels.

Chemical fume hood.

Procedure:

Preparation: Before handling any waste, ensure you are wearing the appropriate PPE. All

handling of solid CRANAD-28 should be conducted in a chemical fume hood to avoid

inhalation of any dust particles.

Containerization:

Place all solid CRANAD-28 waste, including any unused powder and items contaminated

with the compound (e.g., weigh boats, contaminated paper towels), into a designated

hazardous waste container.

The container must be made of a material compatible with the chemical and must have a

secure, sealable lid.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include the full chemical name: "CRANAD-28 (1,7-Bis(5-methyl-1-phenyl-

1H-pyrazol-4-yl)hepta-1,6-diene-3,5-dione-difluoroboron)" and the CAS number "1623747-

97-6."

Indicate the approximate amount of waste in the container.

Include the date of waste generation and the name of the principal investigator or

laboratory.

Storage:

Store the sealed and labeled hazardous waste container in a designated, secure area for

chemical waste, away from incompatible materials.
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Consult your institution's Environmental Health and Safety (EHS) guidelines for specific

storage requirements.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed professional waste disposal service.

Do not dispose of CRANAD-28 in the regular trash or down the drain. Prevent any release

into the environment.[2]

Disposal Workflow for CRANAD-28
The following diagram illustrates the decision-making process and logical steps for the proper

disposal of CRANAD-28.
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CRANAD-28 Waste Generated
(Solid or Contaminated Material)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Waste in
Chemical Fume Hood
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or contaminated solid material?

Collect in a designated,
sealable hazardous waste container.

Yes

Label container with:
'Hazardous Waste'

'CRANAD-28'
CAS Number

Date and Lab Info
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Disposal Complete

Click to download full resolution via product page

CRANAD-28 Disposal Workflow
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

CRANAD-28, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific Environmental Health and

Safety (EHS) guidelines for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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